Cas no 50744-63-3 (5,9-Tridecadienenitrile, 10-propyl-, (Z)-)

5,9-Tridecadienenitrile, 10-propyl-, (Z)- structure
50744-63-3 structure
Product Name:5,9-Tridecadienenitrile, 10-propyl-, (Z)-
CAS No:50744-63-3
MF:C16H27N
MW:233.392284631729
CID:364133
PubChem ID:71366459
Update Time:2025-04-19

5,9-Tridecadienenitrile, 10-propyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 5,9-Tridecadienenitrile, 10-propyl-, (Z)-
    • 10-propyltrideca-5,9-dienenitrile
    • DTXSID20789820
    • 50744-63-3
    • Inchi: 1S/C16H27N/c1-3-12-16(13-4-2)14-10-8-6-5-7-9-11-15-17/h5-6,14H,3-4,7-13H2,1-2H3
    • InChI Key: JDGCCAQRKWLFOR-UHFFFAOYSA-N
    • SMILES: N#CCCCC=CCC/C=C(\CCC)/CCC

Computed Properties

  • Exact Mass: 233.21451
  • Monoisotopic Mass: 233.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

5,9-Tridecadienenitrile, 10-propyl-, (Z)- Related Literature

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